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Compound of Interest

Compound Name: 3-Ethyl-2,4,5-trimethylheptane
CAS No.: 62198-65-6
Cat. No.: B15919650
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic
properties of 3-Ethyl-2,4,5-trimethylheptane (CAS No. 62198-65-6). Due to the limited
availability of public experimental spectra for this compound, this document presents predicted
data for *H Nuclear Magnetic Resonance (NMR), 13C NMR, Infrared (IR) Spectroscopy, and
Mass Spectrometry (MS). The methodologies described herein are based on established,
general protocols for the spectroscopic analysis of liquid organic compounds and serve as a
guide for researchers working with this or structurally similar molecules.

Compound Identification
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Property Value Source
IUPAC Name 3-Ethyl-2,4,5-trimethylheptane [1]
CAS Number 62198-65-6 [1]
Molecular Formula Ci2H26 [1]
Molecular Weight 170.33 g/mol [1]

Chemical Structure

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic characteristics based on the chemical
structure of 3-Ethyl-2,4,5-trimethylheptane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. Due to the chiral centers at positions 3, 4, and 5, the molecule is complex, and its
protons and carbons can be diastereotopic, leading to more complex spectra than might be
initially apparent. However, a general prediction can be made.

Predicted *H NMR Data (Proton NMR)

The *H NMR spectrum of this branched alkane is expected to show multiple overlapping
signals in the aliphatic region (approx. 0.7-1.8 ppm). The signals would consist of doublets,
triplets, and complex multiplets.
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Predicted 13C NMR Data (Carbon NMR)

Given the structure, up to 12 distinct signals may be present in the 13C NMR spectrum,

depending on the diastereomers present. All signals are expected in the aliphatic region

(approx. 10-50 ppm).

Predicted Chemical Shift (ppm)

Carbon Type

~10-25 CHs (Methyl)
~25-40 CHz (Methylene)
~35-50 CH (Methine)

Infrared (IR) Spectroscopy

As a saturated alkane, the IR spectrum of 3-Ethyl-2,4,5-trimethylheptane is expected to be

relatively simple and dominated by C-H bond vibrations.

Wavenumber (cm~12) Vibration Type Intensity

2850 - 3000 C-H Stretch (sp3 hybridized) Strong

1450 - 1470 C-H Bend (Methylene) Medium

1370 - 1385 C-H Bend (Methyl) Medium
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Mass Spectrometry (MS)

Electron lonization (EI) Mass Spectrometry of highly branched alkanes is characterized by
extensive fragmentation.[2][3] The molecular ion peak (M*) at m/z 170 is expected to be of very
low abundance or completely absent.[4][5][6] Fragmentation will be favored at the branching
points to form the most stable secondary and tertiary carbocations.[2][3][5]

Expected Fragmentation Pattern:

Cleavage at C4-C5 bond: Loss of a pentyl radical (CsH11) to yield a stable carbocation at m/z
99.

Cleavage at C3-C4 bond: Loss of a propyl radical (CsH7) from one side or a more complex
fragment from the other.

Loss of an ethyl radical (CzHs): Cleavage at the C3 position, leading to a fragment at m/z
141.

Loss of a methyl radical (CHs): Cleavage at the C2, C4, or C5 positions, leading to a
fragment at m/z 155.

The base peak in the spectrum will likely correspond to the most stable carbocation that can be
formed.[3]

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of a pure liquid organic
compound such as 3-Ethyl-2,4,5-trimethylheptane.

NMR Sample Preparation and Acquisition

e Sample Preparation:

o For a standard 5 mm NMR tube, accurately weigh approximately 5-20 mg of the analyte
for tH NMR (20-50 mg for 13C NMR).[7]

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
chloroform-d, CDCIs).[7][8] The solution should be homogeneous.
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o Filter the solution through a Pasteur pipette with a small cotton or glass wool plug directly
into a clean, dry NMR tube to remove any particulate matter.[9][10]

o The final liquid height in the tube should be between 4.0 and 5.0 cm.[7]

o Cap the NMR tube securely.[7]

o Data Acquisition:
o Wipe the outside of the NMR tube clean before inserting it into the spinner turbine.
o Place the tube in the NMR spectrometer.

o The instrument software will perform locking (stabilizing the magnetic field using the
deuterium signal) and shimming (optimizing magnetic field homogeneity).[7]

o Acquire the spectrum using appropriate parameters (e.g., number of scans, pulse width,
relaxation delay).

IR Spectroscopy (Neat Liquid Film)

e Sample Preparation:
o Obtain two clean, dry salt plates (e.g., NaCl or KBr) from a desiccator.[11]

o Using a pipette, place one drop of the neat liquid sample onto the center of one plate.[11]
[12]

o Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film
between the plates.[11][12]

o Data Acquisition:
o Place the assembled salt plates into the sample holder of the IR spectrometer.
o Acquire a background spectrum of the empty instrument.

o Acquire the sample spectrum. The instrument's software will automatically ratio the
sample spectrum against the background to produce the final transmittance or absorbance
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spectrum.

o After analysis, clean the salt plates with a suitable dry solvent (e.g., acetone) and return
them to the desiccator.[11]

Mass Spectrometry (GC-MS for a Volatile Liquid)

e Sample Preparation:

o Prepare a dilute solution of the liquid sample in a high-purity volatile solvent (e.g., hexane
or dichloromethane). A typical concentration is around 100 pg/mL to 1 mg/mL.

o Data Acquisition:

o The analysis is typically performed using a Gas Chromatograph coupled to a Mass
Spectrometer (GC-MS).[13][14]

o Inject a small volume (typically 1 pL) of the prepared solution into the GC inlet.

o The sample is vaporized and carried by an inert gas (e.g., Helium) through a
chromatographic column, which separates the analyte from the solvent and any impurities.

o As the analyte elutes from the column, it enters the MS ion source (commonly an Electron
lonization source).

o The molecules are ionized and fragmented, and the resulting ions are separated by their
mass-to-charge ratio (m/z) by the mass analyzer and detected.

Visualization of Spectroscopic Workflow

The following diagram illustrates a typical workflow for the structural elucidation of an unknown
liquid organic compound using multiple spectroscopic techniques.
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Workflow for Spectroscopic Analysis of a Liquid Compound
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Caption: Logical workflow for the spectroscopic identification of a liquid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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